The formation of benzyne by deoxygenation of 1-nitrosobenzotriazole by ethyl diphenylphosphinite
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C2969000770A
Abstract
Benzyne is formed on deoxygenation of 1-nitrosobenzotriazole by ethyl diphenylphosphinite.
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